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Compound of Interest

6-Amino-1,3-benzodioxole-5-
Compound Name:
carbonitrile

Cat. No.: B067016

CAS Number: 187164-87-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-1,3-benzodioxole-5-
carbonitrile, a heterocyclic aromatic compound of interest in medicinal chemistry and drug
discovery. Due to the limited availability of specific experimental data for this exact compound
in publicly accessible literature, this guide presents its fundamental properties alongside a
discussion of the general synthesis, characterization, and potential biological significance of the
broader class of amino-benzodioxole derivatives.

Chemical Identity and Properties

6-Amino-1,3-benzodioxole-5-carbonitrile is a substituted benzodioxole derivative. The
benzodioxole moiety is a common scaffold in natural products and pharmacologically active
molecules. The presence of an amino group and a nitrile group suggests its potential as a
versatile intermediate for the synthesis of more complex heterocyclic systems.
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Property Value Source
CAS Number 187164-87-0 [1][2][3]
Molecular Formula CsHsN20:2 [1]
Molecular Weight 162.15 g/mol [1]

6-Aminobenzo[d][1][2]dioxole-
Synonyms 5-carbonitrile, 6-Amino-1,3- [1]

benzodioxol-5-yl cyanide

Synthesis and Reaction Pathways

While a specific, detailed experimental protocol for the synthesis of 6-Amino-1,3-
benzodioxole-5-carbonitrile is not readily available in the reviewed literature, a plausible
synthetic route can be conceptualized based on established organic chemistry principles. A
common approach to introduce an amino group ortho to a directing group on a benzene ring
involves the nitration of a suitable precursor followed by reduction.

A hypothetical synthesis workflow is presented below:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.molport.com/shop/compound/Molport-001-757-995?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://wap.guidechem.com/encyclopedia/6-amino-5-hydroxy-1-3-benzodio-dic16809634.html
https://www.guidechem.com/suppliers/de/187164-87-0.html
https://www.molport.com/shop/compound/Molport-001-757-995?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://www.molport.com/shop/compound/Molport-001-757-995?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://www.molport.com/shop/compound/Molport-001-757-995?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://wap.guidechem.com/encyclopedia/6-amino-5-hydroxy-1-3-benzodio-dic16809634.html
https://www.molport.com/shop/compound/Molport-001-757-995?searchtype=directory&searchkey=none&utm_source=directory&utm_medium=organic&utm_campaign=bb_classes
https://www.benchchem.com/product/b067016?utm_src=pdf-body
https://www.benchchem.com/product/b067016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Synthesis Workflow

(1,3-Benzodioxole-5-carbonitrile)

Step 1
Nitration
(e.g., HNOs, H2S0a4)

6-Nitro-1,3-benzodioxole-5-carbonitrile

Step 2

Reduction
(e.g., SnClz, HCI or Hz, Pd/C)

l

G-Amino—l,3-benzodi0x0|e—5—carbonitrila

Click to download full resolution via product page

Caption: Hypothetical synthesis of 6-Amino-1,3-benzodioxole-5-carbonitrile.

Characterization

Detailed spectroscopic data (NMR, IR, MS) for 6-Amino-1,3-benzodioxole-5-carbonitrile are
not available in the public domain. However, based on its structure, the following characteristic
signals would be expected:

e 1H NMR: Aromatic protons in the benzodioxole ring system, a singlet for the methylenedioxy
protons (-O-CH2-O-), and a broad singlet for the amino (-NH2) protons.
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e 13C NMR: Aromatic carbons, a carbon signal for the nitrile group (-C=N), and a signal for the
methylenedioxy carbon.

e IR Spectroscopy: Characteristic absorption bands for N-H stretching of the amino group,
C=N stretching of the nitrile group, and C-O stretching of the ether linkages in the dioxole
ring.

o Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound.

Potential Biological Significance and Drug
Development Applications

The 1,3-benzodioxole scaffold is a key structural motif in numerous biologically active
compounds, exhibiting a wide range of pharmacological activities. Derivatives of this scaffold
have been investigated for their potential as anticancer, antimicrobial, and anti-inflammatory
agents.

The amino and nitrile functionalities on 6-Amino-1,3-benzodioxole-5-carbonitrile make it a
valuable building block for the synthesis of various heterocyclic compounds, such as
pyrimidines, pyrazoles, and quinolines, which are known to possess diverse biological
activities.

Given the established role of various kinase signaling pathways in diseases like cancer, novel
heterocyclic compounds derived from 6-Amino-1,3-benzodioxole-5-carbonitrile could
potentially be designed as kinase inhibitors. A conceptual signaling pathway that could be
targeted by such derivatives is illustrated below:
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Conceptual Kinase Signaling Pathway

>
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Caption: Conceptual targeting of a kinase cascade by a potential inhibitor.

Conclusion
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6-Amino-1,3-benzodioxole-5-carbonitrile represents a chemical scaffold with significant
potential for the development of novel therapeutic agents. While specific research on this
compound is limited, the well-documented biological activities of related benzodioxole
derivatives underscore the importance of further investigation into its synthetic derivatization
and pharmacological evaluation. The information provided in this guide serves as a
foundational resource for researchers interested in exploring the chemistry and potential
applications of this and similar molecules in the field of drug discovery. Further experimental
work is necessary to fully elucidate its properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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